5-tert-butyl-4H-1,2,4-triazol-3-amine

• IUPAC Name: 5-tert-butyl-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C6H12N4/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3,(H3,7,8,9,10)
• InChI Key: WJYHYRWRTPOGSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NN1)N
• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol

Description

5-tert-butyl-4H-1,2,4-triazol-3-amine is a chemical compound with the empirical formula C6H12N4. It has a molecular weight of 140.19. The compound is typically a white to yellow solid.

Molecular Structure Analysis

The InChI code for 5-tert-butyl-4H-1,2,4-triazol-3-amine is 1S/C6H12N4/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3,(H3,7,8,9,10). This indicates that the compound contains a tert-butyl group attached to a 1,2,4-triazole ring.

Physical And Chemical Properties Analysis

5-tert-butyl-4H-1,2,4-triazol-3-amine is a white to yellow solid. It has a molecular weight of 140.19 and an empirical formula of C6H12N4.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

5-tert-butyl-4H-1,2,4-triazol-3-amine can be used as a core structure for the synthesis of various compounds with important applications. It has been used in the synthesis of 4-hydroxy-1,4-dihydropyrazolo[5,1-c]-[1,2,4]triazines via borohydride reduction of 1-R-4-oxo-1,4-dihydro derivatives and Vilsmeier formylation of 3-tert-butyl-8-methylpyrazolo[5,1-c][1,2,4]triazine.

Biologically Active Agents in Pharmaceutics

Derivatives of 1,2,4-triazine, such as 5-tert-butyl-4H-1,2,4-triazol-3-amine, are used as biologically active agents in pharmaceutics. They have shown potential in drug chemistry.

Industry and Agriculture

1,2,4-triazine derivatives are used in industry and agriculture. Specific applications are not mentioned in the sources, but triazine derivatives are generally used in the production of dyes, resins, pharmaceuticals, and herbicides.

Isolation of Nuclear Fission Products

Extraction resins based on 2,6-bis(5,6-dialkyl-1,2,4-triazin-3-yl)pyridine, a derivative of 1,2,4-triazine, have been proposed for the isolation of minor actinides and lanthanides from mixtures of typical nuclear fission products.

Potential Liquid Crystals

Certain 1,2,4-triazine derivatives are extensively studied as potential liquid crystals. These materials have applications in display technology.

Energetic Compounds

Fused nitroazolo[1,2,4]triazines, another derivative of 1,2,4-triazine, were tested as efficient energetic compounds. These compounds have potential uses in propellants and explosives.

Urease Inhibition

5-(tert-butyl)-N-(2,4-dichlorophenyl)-1H-1,2,4-triazol-3-amine has shown significant inhibition against the Jack bean urease, with an IC50 value of 0.21 ± 0.2 μM. This makes it a potential candidate for the development of urease inhibitors, which have applications in the treatment of certain bacterial infections.

Antioxidant, Cytotoxicity, DNA Protection, and DNA Binding Properties

This compound has shown promising antioxidant property with an IC50 value of 0.45 μg/mL. It was also tested for cytotoxicity using brine shrimp lethality bioassay and LD50 was found to be 0.5 μg/mL. DNA protection assay was performed with human blood DNA and DNA cleavage was protected by the compound at or above 6 μM concentration. Furthermore, DNA titration by UV-visible spectroscopy for the compound’s interaction with DNA revealed substantial and spontaneous interaction via intercalation.

Safety and Hazards

Specific safety and hazard information for 5-tert-butyl-4H-1,2,4-triazol-3-amine is not provided in the search results. For detailed safety information, one should refer to the material safety data sheet (MSDS) for this compound.